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Compound of Interest

1-(4-Bromophenyl)propan-2-amine
Compound Name:
hydrochloride

Cat. No.: B164123

Get Quote

Part 1: Executive Safety & Regulatory Directive

WARNING: NEUROTOXIC AGENT 4-Bromoamphetamine (4-BA, also known as PBA) is a
potent, long-lasting selective serotonergic neurotoxin. Unlike therapeutic amphetamines, 4-BA

causes rapid and often permanent depletion of 5-HT (serotonin) and destruction of 5-HT axon
terminals.

e Usage Restriction: This protocol is strictly for laboratory animal research (e.g., rodent models
of serotonin depletion) or forensic analysis. It is NOT for human administration or therapeutic
development.[1]

e Regulatory Status: 4-BA is a controlled substance in many jurisdictions (e.g., Schedule I in
the UK/US or analogue thereof). Researchers must verify local licensure (e.g., DEA
Schedule | registration) before handling.

» Handling: All solid handling must occur within a certified chemical fume hood or glovebox to
prevent inhalation of particulate matter.
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Part 2: Physicochemical & Stoichiometric Data

To ensure reproducible dosing in in vivo studies, precise correction for the hydrochloride salt

form is mandatory.

: | Snecificati

Parameter Value

Notes

4-Bromoamphetamine
Compound Name )
Hydrochloride

(x)-4-Bromo-a-
methylbenzeneethanamine
HCI

CAS Number 58400-88-7

Hydrochloride salt

CoH12BrN[2][3]41[5]6]I71I8] -

Molecular Formula

HCI
Molecular Weight (Salt) 250.57 g/mol Used for weighing
Molecular Weight (Base) 214.10 g/mol Used for dosage calculation
Appearance White crystalline solid Hygroscopic
Salt Correction Factor 1.17 (250.57 / 214.10)

Solubility Profile
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Solvent Solubility (max) Comments

Preferred for biological

PBS (pH 7.2) ~10 mg/mL o
Injection.
) Standard vehicle for IP/SC
0.9% Saline ~10 mg/mL o )
administration.
Not recommended for direct
Ethanol ~30 mg/mL o ) o
injection due to tissue irritation.
Use only if high concentration
DMSO ~20 mg/mL stock is required; dilute before
use.
Soluble, but lacks buffering
Water ~50-100 mM

capacity of PBS.

Part 3: Preparation Protocol
Experimental Logic & Vehicle Selection

For neurotoxicity studies (e.g., assessing 5-HT depletion), 4-BA is typically administered
intraperitoneally (IP) to rats or mice.

» Vehicle: 0.9% Sterile Saline (NaCl) is the preferred vehicle to maintain isotonicity.

o Concentration: Stock solutions are typically prepared at 10 mg/mL (as salt) or calculated to
deliver specific base-equivalent doses (e.g., 15 mg/kg).

« Stability: Halogenated amphetamines are generally stable in solution for short periods, but
oxidation can occur. Fresh preparation is recommended.

Step-by-Step Preparation Workflow

Objective: Prepare 10 mL of a stock solution equivalent to 10 mg/mL of the Free Base in 0.9%
Saline.

o Calculate Mass Requirement (with Salt Correction):
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o Target Concentration (Base):
o Total Volume:
o Total Base Required:

o Mass of Salt Required:

e Weighing (Containment Required):

o In a Class Il Biological Safety Cabinet or Fume Hood, accurately weigh 117.0 mg of 4-
Bromoamphetamine HCI.

o Transfer to a sterile, amber glass vial (protection from light is good practice for
halogenated compounds).

 Dissolution:

o Add approximately 8 mL of sterile 0.9% Sodium Chloride (Saline).

o Vortex gently for 1-2 minutes. The salt should dissolve readily at room temperature.

o Note: If dissolution is slow, mild warming (37°C water bath) is permissible. Do not boil.
e Volume Adjustment:

o Transfer the solution to a volumetric flask or graduated cylinder (if high precision is
needed) or use a calibrated pipette to bring the final volume to 10.0 mL with 0.9% Saline.

o Final Concentration: 11.7 mg/mL (Salt)
10 mg/mL (Free Base).
 Sterilization (Critical for Injection):
o Do not autoclave the drug solution (potential for thermal degradation).

o Pass the solution through a 0.22 um PES (Polyethersulfone) or PVDF syringe filter into a
sterile, sealed crimp-top vial.
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Storage & Stability

o Short-term (Hours/Days): Store at 4°C, protected from light.
» Long-term: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

 Verification: Inspect for precipitation before use. If crystals appear, re-solubilize by warming;
if discoloration (yellowing) occurs, discard (indicates oxidation).

Part 4: Visualization of Workflow
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Figure 1: Logical workflow for the preparation of sterile 4-Bromoamphetamine HCI solutions,
highlighting the critical salt correction and cold sterilization steps.
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Neuropharmacology, 14(10), 739-746.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b164123?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

